Cas no 1999064-68-4 (methyl 2-amino-3-(2-ethyl-1H-imidazol-1-yl)butanoate)

• Product Name: methyl 2-amino-3-(2-ethyl-1H-imidazol-1-yl)butanoate
• CAS No: 1999064-68-4
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 5790822
• PubChem ID: 165475258
• Update Time: 2025-09-24

methyl 2-amino-3-(2-ethyl-1H-imidazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• 1999064-68-4
• EN300-1123983
• methyl 2-amino-3-(2-ethyl-1H-imidazol-1-yl)butanoate

• Inchi： 1S/C10H17N3O2/c1-4-8-12-5-6-13(8)7(2)9(11)10(14)15-3/h5-7,9H,4,11H2,1-3H3
• InChI Key： YNBLAKSDWSXXSB-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)N1C=CN=C1CC)N)=O

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 2-amino-3-(2-ethyl-1H-imidazol-1-yl)butanoate

Comprehensive Overview of Methyl 2-amino-3-(2-ethyl-1H-imidazol-1-yl)butanoate (CAS No. 1999064-68-4)

Methyl 2-amino-3-(2-ethyl-1H-imidazol-1-yl)butanoate (CAS No. 1999064-68-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique imidazole and amino acid ester structure, plays a pivotal role in the development of novel therapeutic agents. Researchers are particularly interested in its potential applications in drug discovery, enzyme inhibition, and peptide synthesis. The presence of both ethyl and methyl ester groups enhances its reactivity, making it a versatile intermediate in organic synthesis.

In recent years, the demand for imidazole derivatives like methyl 2-amino-3-(2-ethyl-1H-imidazol-1-yl)butanoate has surged due to their broad-spectrum biological activities. These compounds are frequently explored for their anti-inflammatory, antimicrobial, and anticancer properties. The CAS No. 1999064-68-4 is often cited in academic literature and patent filings, highlighting its relevance in cutting-edge research. Users searching for "imidazole-based drug candidates" or "amino acid ester applications" will find this compound particularly intriguing.

The synthesis of methyl 2-amino-3-(2-ethyl-1H-imidazol-1-yl)butanoate involves multi-step organic reactions, including condensation, esterification, and functional group protection. Its molecular stability and solubility in polar solvents make it suitable for various experimental conditions. Scientists often inquire about "synthetic routes for imidazole derivatives" or "optimization of amino acid ester yields," reflecting the compound's technical complexity and industrial appeal.

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In conclusion, methyl 2-amino-3-(2-ethyl-1H-imidazol-1-yl)butanoate (CAS No. 1999064-68-4) represents a critical building block in modern medicinal chemistry. Its applications span from small molecule drug development to bioconjugation techniques, addressing key challenges in bioavailability and target specificity. As research progresses, this compound is poised to remain at the forefront of innovative therapeutic solutions.